
p-Terphenyl-d14 physical characteristics

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: p-Terphenyl-d14

Cat. No.: B051327 Get Quote

An In-depth Technical Guide to the Physical Characteristics of p-Terphenyl-d14

Introduction
p-Terphenyl-d14 is the deuterated analogue of p-terphenyl, an aromatic hydrocarbon.

Comprising a central benzene ring substituted with two phenyl groups at the para positions, its

deuterated form is a valuable tool in various research applications. It is frequently utilized as an

internal standard in analytical chemistry, particularly in mass spectrometry-based methods for

detecting polycyclic aromatic hydrocarbons (PAHs) and in environmental analysis.[1] The

substitution of hydrogen with deuterium atoms provides a distinct mass shift, facilitating its

differentiation from non-deuterated analogues without significantly altering its chemical

properties. This guide provides a detailed overview of the core physical characteristics of p-
Terphenyl-d14, outlines the experimental protocols for their determination, and presents a

logical workflow for solubility analysis.

Core Physical and Chemical Properties
The fundamental physical and chemical data for p-Terphenyl-d14 are summarized below.

These properties are crucial for its handling, application in experimental setups, and for

predicting its behavior in various chemical environments.
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Property Value

Chemical Formula
C₁₈D₁₄ (also represented as C₆D₅C₆D₄C₆D₅)[2]

[3][4]

Molecular Weight 244.39 g/mol

CAS Number 1718-51-0

Appearance
Solid, often appearing as white or light-yellow

needles or leaves.

Melting Point 212-213 °C

Boiling Point
~400 °C at 760 mmHg (value for non-deuterated

p-terphenyl)

Isotopic Purity Typically ≥98 atom % D

Chemical Purity ≥98%

Solubility
Insoluble in water; soluble in hot benzene;

sparingly soluble in chloroform and DMSO.

Experimental Protocols
Accurate determination of physical characteristics is fundamental to chemical research. The

following sections detail the standard methodologies for measuring the melting point, boiling

point, and solubility of solid organic compounds like p-Terphenyl-d14.

Melting Point Determination (Capillary Method)
The melting point provides a criterion for purity and identification. Pure crystalline compounds

typically exhibit a sharp melting point range of 0.5-1.0°C.

Methodology:

Sample Preparation: A small amount of dry, finely powdered p-Terphenyl-d14 is introduced

into a glass capillary tube, which is sealed at one end. The sample is packed to a height of

approximately 1-3 mm by gently tapping the tube.
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Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb. This assembly is placed in a heating apparatus, such as

a Thiele tube filled with mineral oil or an electrically heated Mel-Temp device.

Heating and Observation: The apparatus is heated gradually. An initial rapid heating can be

used to find an approximate melting point. For an accurate measurement, a new sample is

heated slowly, at a rate of about 1-2°C per minute, as the temperature approaches the

expected melting point.

Data Recording: Two temperatures are recorded: T1, the temperature at which the first drop

of liquid appears, and T2, the temperature at which the entire sample has completely

liquefied. The melting point is reported as the range T1-T2.

Boiling Point Determination (Micro Reflux Method)
For high-boiling-point solids, the boiling point is determined by heating the substance to its

gaseous phase and measuring the temperature at which the vapor and liquid are in equilibrium.

Methodology:

Apparatus Setup: A small quantity (e.g., a few milliliters) of the molten sample is placed in a

small test tube or microscale flask. A few boiling stones are added to prevent bumping.

Thermometer Placement: A thermometer is positioned in the apparatus such that the top of

the bulb is level with the side arm of the distillation head or the bottom of the condenser in a

reflux setup. This ensures the thermometer measures the temperature of the vapor, not the

superheated liquid.

Heating: The sample is heated gently. As the liquid boils, the vapor rises and surrounds the

thermometer bulb. The vapor then condenses in the condenser and flows back into the flask,

a process known as reflux.

Equilibrium and Measurement: The heating rate is adjusted to maintain a steady reflux. The

temperature will stabilize when the vapor is in equilibrium with the boiling liquid. This stable

temperature reading is the boiling point of the substance at the current atmospheric

pressure. The barometric pressure should also be recorded.
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Qualitative Solubility Analysis
Solubility tests provide valuable information about the polarity and functional groups present in

a compound. The general principle is that "like dissolves like."

Methodology:

Sample and Solvent Preparation: A small, measured amount of p-Terphenyl-d14 (e.g., 25-

100 mg) is placed in a test tube. Approximately 0.5-3 mL of the chosen solvent is added.

Testing Procedure: The mixture is agitated vigorously at room temperature. A substance is

considered soluble if it forms a homogeneous solution with no visible suspended particles.

Solvent Sequence: A hierarchical approach is typically used to classify the compound:

Water: Tests for low molecular weight, polar compounds. If soluble, the pH is checked with

litmus paper to indicate acidic (e.g., carboxylic acids) or basic (e.g., amines) functional

groups.

5% Sodium Hydroxide (NaOH): If insoluble in water, this test checks for acidic functional

groups such as phenols or carboxylic acids.

5% Sodium Bicarbonate (NaHCO₃): Used to distinguish strong acids (carboxylic acids)

from weak acids (phenols). Carboxylic acids are typically soluble in NaHCO₃, while most

phenols are not.

5% Hydrochloric Acid (HCl): If insoluble in water and NaOH, this test identifies basic

functional groups, most commonly amines.

Concentrated Sulfuric Acid (H₂SO₄): Compounds that are neutral and insoluble in the

previous solvents (e.g., large hydrocarbons, ethers, ketones) may dissolve in cold,

concentrated sulfuric acid.

Based on this protocol, p-Terphenyl-d14, being a large, neutral, nonpolar hydrocarbon, would

be expected to be insoluble in water, 5% NaOH, 5% NaHCO₃, and 5% HCl, but may show

solubility in concentrated H₂SO₄.
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Logical Workflow Visualization
The process of determining the solubility classification of an unknown organic compound can

be represented as a logical decision tree. The following diagram illustrates this experimental

workflow.
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Caption: Experimental workflow for the qualitative solubility analysis of an organic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ð���-Terphenyl (Dâ��â��, 98%) - Cambridge Isotope Laboratories, DLM-382-1
[isotope.com]

2. p-Terphenyl-d14 [webbook.nist.gov]

3. scbt.com [scbt.com]

4. 对三联苯-d14 98 atom % D, 98% (CP) | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [p-Terphenyl-d14 physical characteristics]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b051327#p-
terphenyl-d14-physical-characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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